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Compound of Interest

Compound Name: Anantine

Cat. No.: B1238176 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document summarizes the currently available early research findings on the

natural compound Anantine. Following a comprehensive search of scientific literature and

chemical databases, it has been determined that while the compound has been identified,

isolated, and synthesized, detailed public data on its biological activities, including quantitative

metrics, specific experimental protocols, and elucidated mechanisms of action such as

signaling pathways, are conspicuously absent. The information presented herein reflects the

extent of published research to date.

Compound Identification and Chemical Properties
Anantine is a heterocyclic alkaloid identified as (3E,4S)-3-benzylidene-4-(1-methylimidazol-4-

yl)pyrrolidin-2-one. It is sourced from plants of the Cynometra genus, particularly Cynometra

ananta, a tree found in West Africa[1][2]. The synthesis of (±)-anantine and its diastereomer,

(±)-isoanantine, has been successfully achieved and reported in chemical literature[3][4].

Table 1: Chemical and Physical Properties of Anantine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1238176?utm_src=pdf-interest
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.jmaterenvironsci.com/Document/vol15/vol15_N12/JMES-2024-1512115-Traore.pdf
https://en.wikipedia.org/wiki/Cynometra_ananta
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/cpb1958/45/12/45_12_1932/_article/-char/ja/
https://www.jstage.jst.go.jp/article/cpb1958/41/1/41_1_217/_article/-char/en
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₁₅N₃O PubChem

Molecular Weight 253.30 g/mol PubChem

CAS Number 50656-82-1

IUPAC Name

(3E,4S)-3-benzylidene-4-(1-

methyl-1H-imidazol-4-

yl)pyrrolidin-2-one

PubChem

Canonical SMILES
CN1C=C(N=C1)C2CNC(=O)C

2=CC3=CC=CC=C3
PubChem

Isomeric SMILES

CN1C=C(N=C1)

[C@@H]\2CNC(=O)/C2=C/C3

=CC=CC=C3

PubChem

Physical Description Solid General

Summary of Biological Activity (Qualitative)
Phytochemical screenings of Cynometra ananta trunk bark have confirmed the presence of

various classes of bioactive compounds, including alkaloids, phenolic compounds, and

terpenoids[1]. These extracts are noted to possess pharmacological properties[1]. While

Anantine is one of the alkaloids present, specific biological activities have not been

quantitatively attributed to the isolated compound in the available literature. General,

unsubstantiated claims on commercial vendor websites suggest potential antimicrobial and

anticancer activities, but these are not supported by peer-reviewed research data.

Data Presentation and Experimental Protocols
A thorough review of published scientific literature did not yield any studies presenting

quantitative data on the biological activity of purified Anantine. Consequently, no data is

available to be summarized in tabular format. Similarly, detailed experimental protocols for the

biological evaluation of Anantine are not available as no such specific studies have been

published.
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Signaling Pathways and Mechanistic Insights
There is currently no published research detailing the mechanism of action of Anantine or its

interaction with any biological signaling pathways. Therefore, the creation of diagrams to

visualize these aspects is not possible.

Logical Workflow for Anantine Research
The logical progression of research on a novel natural product like Anantine would typically

follow the workflow outlined below. Currently, research on Anantine appears to be in the initial

stages of this process.

Isolation from
Cynometra ananta

Structure Elucidation
(Anantine)

Chemical Synthesis

Initial Biological Screening
(e.g., Cytotoxicity, Antimicrobial)

Next Logical Step

Dose-Response Studies
(IC50 / MIC Determination)

Mechanism of Action Studies
(Signaling Pathways)

Efficacy in
Animal Models

Toxicology and
Safety Profiling

Click to download full resolution via product page

Caption: Logical workflow for natural product drug discovery, indicating the current stage of

Anantine research.

Conclusion
The initial research on Anantine has successfully established its chemical identity and its

natural origin. However, the scientific community has not yet published in-depth studies on its

biological activities. The "early research findings" are, at this stage, limited to the fields of

phytochemistry and synthetic chemistry. For researchers and drug development professionals,

Anantine represents a novel scaffold that is available for initial biological screening. Future

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body-img
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/product/b1238176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


research will need to focus on conducting comprehensive in vitro and in vivo studies to

determine if the anecdotal claims of its bioactivity have a scientific basis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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